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Introduction
Lincomycin hydrochloride, a lincosamide antibiotic derived from the bacterium Streptomyces

lincolnensis, is a critical therapeutic agent against a range of Gram-positive and anaerobic

bacteria. A thorough understanding of its physicochemical properties is paramount for the

successful formulation, development, and manufacturing of stable, safe, and efficacious drug

products. This technical guide provides a comprehensive overview of the core physicochemical

characteristics of lincomycin hydrochloride, detailed experimental protocols for their

determination, and a summary of its mechanism of action.

Chemical and Physical Properties
Lincomycin hydrochloride is a white or almost white crystalline powder.[1] It exists in various

forms, including the anhydrous, monohydrate, and hemihydrate forms, each with distinct

properties. The monohydrate is a common commercially available form.[1]

Chemical Structure and Molecular Formula
The chemical structure of lincomycin consists of a propylhygric acid moiety linked to an α-

methylthiolincosamine sugar. The hydrochloride salt is formed at the basic N-methylproline.
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Structure of Lincomycin

Click to download full resolution via product page

Caption: Chemical structure of lincomycin.

The molecular formula and molecular weight vary depending on the hydration state of the

molecule.

Form Molecular Formula Molecular Weight ( g/mol )

Anhydrous C18H35ClN2O6S 443.00[2]

Monohydrate C18H37ClN2O7S 461.01[3][4]

Physicochemical Data
A summary of the key physicochemical properties of lincomycin hydrochloride is presented

below. These parameters are crucial for its handling, formulation, and pharmacokinetic

profiling.

Property Value

Melting Point 151-157 °C (monohydrate)

pKa 7.6[5]

Solubility

Water Freely soluble (≥ 50 mg/mL)[1][6]

Ethanol (96%) Slightly soluble[7][8]

DMSO 89 mg/mL[9]
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The following sections detail the methodologies for determining the key physicochemical

properties of lincomycin hydrochloride.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature range over which the crystalline solid transitions to a

liquid.

Methodology:

A small, finely powdered sample of lincomycin hydrochloride is packed into a capillary tube.

The tube is placed in a calibrated melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded to define the melting range.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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